Cas no 1344828-99-4 ((Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide)

• Product Name: (Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide
• CAS No: 1344828-99-4
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 5040012
• Update Time: 2025-07-09

(Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanimidamide, N-hydroxy-3-(methoxymethyl)-
• (z)-n'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide
• (Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide

• Inchi： 1S/C8H17N3O2/c1-13-6-7-2-3-11(4-7)5-8(9)10-12/h7,12H,2-6H2,1H3,(H2,9,10)
• InChI Key： HKEJBNARKLMWKU-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CCC(COC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide

Compound Introduction: (Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide (CAS No. 1344828-99-4)

Compound (Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide, identified by its CAS number 1344828-99-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly the presence of a hydroxy group and a methoxymethyl substituent on a pyrrolidin-1-yl moiety, contribute to its distinctive chemical properties and biological activities.

The (Z)-configuration of the molecule is particularly noteworthy, as it influences the spatial arrangement of the functional groups and can significantly impact the compound's interactions with biological targets. This stereochemical feature is often critical in determining the efficacy and selectivity of pharmaceutical agents. The ethanimidamide backbone further enhances the molecular complexity, providing multiple sites for potential modifications and functionalization, which are essential for optimizing pharmacological properties.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Pyrrolidine derivatives, such as those present in this compound, have shown promise in various pharmacological contexts. The 3-(methoxymethyl)pyrrolidin-1-yl moiety, in particular, has been studied for its role in modulating enzyme activity and receptor binding. This structural motif is often incorporated into drug candidates due to its ability to enhance binding affinity and metabolic stability.

The hydroxy group at the N'-position of the ethanimidamide moiety adds another layer of functionality to the molecule. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, which can be crucial for interactions with biological targets. Additionally, this group can influence the solubility and bioavailability of the compound, making it an important consideration during drug design.

Recent studies have highlighted the importance of understanding the structural determinants of molecular interactions in drug design. Computational modeling and experimental techniques have been employed to elucidate how different substituents affect the binding affinity and selectivity of drug candidates. In the case of (Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide, these studies have provided valuable insights into how the methoxymethyl group and the overall three-dimensional structure contribute to its biological activity.

The compound's potential applications extend to various therapeutic areas. For instance, its structural framework suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration. While specific targeting remains to be fully elucidated through further research, preliminary data indicate promising interactions with biological pathways relevant to these conditions.

One of the key advantages of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for modular synthesis, enabling chemists to explore derivatives with tailored properties. This flexibility is crucial for optimizing pharmacokinetic profiles and minimizing side effects. Researchers have already begun investigating synthetic routes that preserve or enhance the key structural features while introducing modifications that could improve therapeutic efficacy.

Advances in analytical techniques have also contributed to a deeper understanding of this compound's behavior. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its structure and studying its conformational dynamics. These methods provide critical data for refining molecular models and predicting how the compound will behave in different environments.

The integration of computational chemistry with experimental approaches has further accelerated progress in understanding this molecule's properties. Molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict interactions at an atomic level, providing a detailed picture of how the compound interacts with biological targets. These predictions are invaluable for guiding experimental efforts and designing more effective drug candidates.

As interest in targeted therapies grows, compounds like (Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide are becoming increasingly relevant. Their unique structural features offer opportunities for developing drugs that can selectively modulate specific biological pathways without affecting others. This precision is essential for improving patient outcomes while minimizing adverse effects.

In conclusion, (Z)-N'-hydroxy-2-[3-(methoxymethyl)pyrrolidin-1-yl]ethanimidamide represents a significant contribution to pharmaceutical chemistry. Its complex structure, characterized by key functional groups such as the hydroxy and methoxymethyl substituents on a pyrrolidin-1-yl backbone, offers numerous possibilities for therapeutic applications. Ongoing research continues to uncover new insights into its potential uses, making it a promising candidate for further development in drug discovery.